Octacosamicin A
Octacosamicin A
Octacosamicin A is a natural product found in Amycolatopsis azurea and Amycolatopsis with data available.
Brand Name:
Vulcanchem
CAS No.:
122005-25-8
VCID:
VC20884079
InChI:
InChI=1S/C31H52N4O9/c32-31(33)35(44)20-16-12-8-4-7-10-14-18-24(36)17-13-9-5-2-1-3-6-11-15-19-25(37)21-26(38)22-27(39)29(42)30(43)34-23-28(40)41/h1-3,5,7,10,14,18,25-27,29,37-39,42,44H,4,6,8-9,11-13,15-17,19-23H2,(H3,32,33)(H,34,43)(H,40,41)/b3-1+,5-2+,10-7+,18-14+
SMILES:
C(CCC=CC=CC(=O)CCCC=CC=CCCCCC(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O)CCN(C(=N)N)O
Molecular Formula:
C31H52N4O9
Molecular Weight:
624.8 g/mol
Octacosamicin A
CAS No.: 122005-25-8
Cat. No.: VC20884079
Molecular Formula: C31H52N4O9
Molecular Weight: 624.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octacosamicin A is a natural product found in Amycolatopsis azurea and Amycolatopsis with data available. |
|---|---|
| CAS No. | 122005-25-8 |
| Molecular Formula | C31H52N4O9 |
| Molecular Weight | 624.8 g/mol |
| IUPAC Name | 2-[[(12E,14E,20E,22E)-28-[carbamimidoyl(hydroxy)amino]-2,3,5,7-tetrahydroxy-19-oxooctacosa-12,14,20,22-tetraenoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C31H52N4O9/c32-31(33)35(44)20-16-12-8-4-7-10-14-18-24(36)17-13-9-5-2-1-3-6-11-15-19-25(37)21-26(38)22-27(39)29(42)30(43)34-23-28(40)41/h1-3,5,7,10,14,18,25-27,29,37-39,42,44H,4,6,8-9,11-13,15-17,19-23H2,(H3,32,33)(H,34,43)(H,40,41)/b3-1+,5-2+,10-7+,18-14+ |
| Standard InChI Key | JHJDTYDBQYAKEF-NMPSDRPFSA-N |
| Isomeric SMILES | C(CC/C=C/C=C/C(=O)CCC/C=C/C=C/CCCCC(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O)CCN(C(=N)N)O |
| SMILES | C(CCC=CC=CC(=O)CCCC=CC=CCCCCC(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O)CCN(C(=N)N)O |
| Canonical SMILES | C(CCC=CC=CC(=O)CCCC=CC=CCCCCC(CC(CC(C(C(=O)NCC(=O)O)O)O)O)O)CCN(C(=N)N)O |
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